2-methanesulfonyl-3'-(3-methoxyphenyl)-5-(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole

• IUPAC Name: 3-(3-methoxyphenyl)-4-[5-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-1-phenylpyrazole
• InChI: InChI=1S/C27H26N4O3S/c1-19-12-14-20(15-13-19)25-17-26(31(28-25)35(3,32)33)24-18-30(22-9-5-4-6-10-22)29-27(24)21-8-7-11-23(16-21)34-2/h4-16,18,26H,17H2,1-3H3
• InChI Key: ZBSHAZDJBBCKGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(C2)C3=CN(N=C3C4=CC(=CC=C4)OC)C5=CC=CC=C5)S(=O)(=O)C
• Molecular Formula: C27H26N4O3S
• Molecular Weight: 486.6 g/mol
• CAS No.: 1017500-23-0

Description

2-methanesulfonyl-3'-(3-methoxyphenyl)-5-(4-methylphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole is a useful research compound. Its molecular formula is C27H26N4O3S and its molecular weight is 486.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Compounds containing methanesulfonyl groups, such as methanesulfonic acid, have been utilized in various synthetic pathways. For instance, methanesulfonic acid acts as an effective catalyst in the one-pot synthesis of 2-substituted benzoxazoles, showcasing its role in facilitating chemical transformations (Kumar, Rudrawar, & Chakraborti, 2008). This indicates that similar sulfonyl-containing compounds could be integral in synthesizing complex molecules, potentially including the one .

Anticancer and Anti-inflammatory Applications

Methanesulfonamide derivatives of certain compounds have been evaluated for their anticancer and anti-inflammatory activities. For example, derivatives of 3,4-diaryl-2-imino-4-thiazolines showed promising results against various human cancer cell lines and exhibited significant anti-inflammatory activity (Sondhi et al., 2009). This suggests that sulfonyl and related functional groups might contribute to bioactive properties in compounds, potentially including therapeutic applications.

Material Science and Coordination Chemistry

Compounds featuring sulfonyl groups have been explored in the context of material science and coordination chemistry. For instance, metal carbonyl complexes containing S-rich bis(pyrazol-1-yl)methane ligands have been synthesized, illustrating the role of sulfonyl-containing ligands in developing metal-organic frameworks or coordination complexes (Tang et al., 2002). This area of research might provide insights into the potential applications of the given compound in creating novel materials or catalytic systems.